Cas no 79929-23-0 (Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-)

Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- structure
79929-23-0 structure
Product name:Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
CAS No:79929-23-0
MF:C8H4N2O4S3
MW:288.323357582092
CID:531396
PubChem ID:13113363

Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-nitro-2-[(5-nitro-2-thienyl)thio]-
    • 3-nitro-2-(5-nitrothiophen-2-yl)sulfanylthiophene
    • DTXSID50518786
    • 79929-23-0
    • 3-Nitro-2-[(5-nitrothiophen-2-yl)sulfanyl]thiophene
    • Inchi: InChI=1S/C8H4N2O4S3/c11-9(12)5-3-4-15-8(5)17-7-2-1-6(16-7)10(13)14/h1-4H
    • InChI Key: NBTNYXABVNQMOK-UHFFFAOYSA-N
    • SMILES: C1=CSC(=C1[N+](=O)[O-])SC2=CC=C(S2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.93332013g/mol
  • Monoisotopic Mass: 287.93332013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173Ų
  • XLogP3: 4

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